Cas no 36600-83-6 (2,4,6-Tris(2,4,6-trimethylphenyl)-boroxin)

• Product Name: 2,4,6-Tris(2,4,6-trimethylphenyl)-boroxin
• CAS No: 36600-83-6
• MF: C₂₇H₃₃B₃O₃
• MW: 437.982127904892
• CID: 2939875
• Update Time: 2023-08-10

2,4,6-Tris(2,4,6-trimethylphenyl)-boroxin Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Tris(2,4,6-trimethylphenyl)-boroxin
• tri(mesityl)boroxine
• 2,4,6-Trimesityl-1,3,5-trioxa-2,4,6-triboracyclohexane

• Inchi： 1S/C27H33B3O3/c1-16-10-19(4)25(20(5)11-16)28-31-29(26-21(6)12-17(2)13-22(26)7)33-30(32-28)27-23(8)14-18(3)15-24(27)9/h10-15H,1-9H3
• InChI Key： MUOROTQZZRJDLU-UHFFFAOYSA-N
• SMILES： O1B(C2C(C)=CC(C)=CC=2C)OB(C2C(C)=CC(C)=CC=2C)OB1C1C(C)=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 517
• Topological Polar Surface Area: 27.7